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Compound of Interest

Compound Name: WJ460

Cat. No.: B611810 Get Quote

Essential Safety and Handling Guide for WJ460
For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of WJ460, a potent myoferlin (MYOF) inhibitor utilized in cancer research. Given that WJ460 is

a novel research chemical, this guide is based on best practices for handling potent, powdered

compounds with limited available safety data. All personnel must supplement this guidance

with a substance-specific risk assessment before commencing any work.

Compound Data
The following table summarizes the key quantitative data for WJ460.[1]

Property Value

CAS Number 1415251-36-3[1]

Chemical Formula C27H28N2O3S[1]

Molecular Weight 460.59 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSO[1]

Purity >98% (or refer to the Certificate of Analysis)[1]
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Personal Protective Equipment (PPE)
Due to the potent biological activity of WJ460 and the absence of a comprehensive public

Safety Data Sheet (SDS), a cautious approach to personal protection is mandatory. The

following PPE is required at a minimum when handling WJ460 in its powdered form or in

solution:

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. The outer glove

can be removed immediately in

case of contamination.

Eye Protection Chemical safety goggles.
Protects eyes from splashes of

solutions or airborne powder.

Body Protection
A disposable, solid-front lab

coat with tight-fitting cuffs.

Prevents contamination of

personal clothing.

Respiratory Protection
A properly fitted N95 or higher-

rated respirator.

Essential when handling the

powdered form to prevent

inhalation.

Operational Plan: Handling and Experimental
Protocol
Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store WJ460 in a dry, dark environment.[1]

For short-term storage (days to weeks), maintain at 0-4°C.[1]

For long-term storage (months to years), store at -20°C.[1]

Experimental Workflow:
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The following diagram outlines the general workflow for handling WJ460, from preparation of

stock solutions to experimental use.

Preparation

Experimentation

Cleanup and Disposal

Weigh WJ460 Powder
(in a chemical fume hood)

Dissolve in DMSO
(to desired stock concentration)

Aliquot and Store
(at -20°C or as required)

Thaw Aliquot

Retrieve for Experiment

Prepare Working Solution

Treat Cells/Tissues

Decontaminate Surfaces

Post-Experiment

Dispose of Contaminated Waste

Remove and Dispose of PPE
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WJ460 Handling Workflow

Detailed Protocol for Stock Solution Preparation:

Preparation: Don all required PPE as outlined in the table above. Perform all manipulations

of powdered WJ460 within a certified chemical fume hood.

Weighing: Carefully weigh the desired amount of WJ460 powder using an analytical balance.

Use anti-static weighing paper or a tared vial to minimize dispersal of the powder.

Solubilization: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the weighed

WJ460 to achieve the desired stock concentration. Cap the vial securely.

Mixing: Gently vortex or sonicate the solution until the WJ460 is completely dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C in a clearly labeled, sealed container.

Disposal Plan
All waste contaminated with WJ460 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., pipette tips,

gloves, lab coats, weighing paper, vials) must be

collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste

All solutions containing WJ460, including

experimental media, should be collected in a

designated, sealed, and clearly labeled

hazardous liquid waste container. Do not pour

WJ460 solutions down the drain.

Sharps

Any sharps (e.g., needles, serological pipettes)

contaminated with WJ460 should be disposed of

in a designated sharps container for hazardous

chemical waste.

Follow your institution's specific guidelines for the final disposal of hazardous chemical waste.

Emergency Procedures
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Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the immediate area. For a small spill,

if you are trained and have the appropriate spill

kit, contain the spill with an inert absorbent

material. For a large spill, or if you are not

trained, evacuate the area and contact your

institution's environmental health and safety

department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling WJ460].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611810#personal-protective-equipment-for-handling-
wj460]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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